Cas no 4442-57-3 (Furo[3,4-g]-1,4-benzodioxin-6,8-dione, 2,3-dihydro- (9CI))

• Product Name: Furo[3,4-g]-1,4-benzodioxin-6,8-dione, 2,3-dihydro- (9CI)
• CAS No: 4442-57-3
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 929496
• PubChem ID: 45117232
• Update Time: 2025-04-19

Furo[3,4-g]-1,4-benzodioxin-6,8-dione, 2,3-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-g]-1,4-benzodioxin-6,8-dione, 2,3-dihydro- (9CI)
• SCHEMBL11658971
• 4442-57-3
• 2,3-Dihydro-[1,4]dioxino[2,3-f]isobenzofuran-6,8-dione

• Inchi： 1S/C10H6O5/c11-9-5-3-7-8(14-2-1-13-7)4-6(5)10(12)15-9/h3-4H,1-2H2
• InChI Key： UNLRBADMEUMIHC-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C3C(=O)OC(C3=CC1=2)=O

Computed Properties

• Exact Mass: 206.022
• Monoisotopic Mass: 206.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 1